Potassium Cyanide
Potassium Cyanide
Potassium cyanide appears as white amorphous lumps or a crystalline mass with a faint odor of bitter almonds. Density 1.52 g / cm3 Toxic by skin absorption through open wounds, by ingestion. Heating to decomposition produces toxic fumes. Used for gold and silver extraction, in chemical analysis, to make other chemicals, and as an insecticide.
Potassium cyanide is a cyanide salt containing equal numbers of potassium cations and cyanide anions. It has a role as an EC 1.9.3.1 (cytochrome c oxidase) inhibitor, an EC 1.15.1.1 (superoxide dismutase) inhibitor and a neurotoxin. It is a cyanide salt, a one-carbon compound and a potassium salt.
Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes.
Potassium cyanide is a cyanide salt containing equal numbers of potassium cations and cyanide anions. It has a role as an EC 1.9.3.1 (cytochrome c oxidase) inhibitor, an EC 1.15.1.1 (superoxide dismutase) inhibitor and a neurotoxin. It is a cyanide salt, a one-carbon compound and a potassium salt.
Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes.
Brand Name:
Vulcanchem
CAS No.:
151-50-8
VCID:
VC0057048
InChI:
InChI=1S/CN.K/c1-2;/q-1;+1
SMILES:
[C-]#N.[K+]
Molecular Formula:
KCN
CKN
CKN
Molecular Weight:
65.116 g/mol
Potassium Cyanide
CAS No.: 151-50-8
Reference Standards
VCID: VC0057048
Molecular Formula: KCN
CKN
Molecular Weight: 65.116 g/mol
CAS No. | 151-50-8 |
---|---|
Product Name | Potassium Cyanide |
Molecular Formula | KCN CKN |
Molecular Weight | 65.116 g/mol |
IUPAC Name | potassium;cyanide |
Standard InChI | InChI=1S/CN.K/c1-2;/q-1;+1 |
Standard InChIKey | NNFCIKHAZHQZJG-UHFFFAOYSA-N |
Isomeric SMILES | [C-]#N.[K+] |
Impurities | The principal impurities are potassium carbonate, formate, and hydroxide. |
SMILES | [C-]#N.[K+] |
Canonical SMILES | [C-]#N.[K+] |
Boiling Point | Very high (USCG, 1999) 1625 °C 2957°F |
Colorform | White, granular powder or fused pieces White amorphous lumps or crystalline mass White cubic crystals White, granular or crystalline solid. |
Density | 1.52 at 60.8 °F (EPA, 1998) 1.55 at 20 °C 1.52 g/cm³ 1.55 |
Flash Point | Not flammable (EPA, 1998) |
Melting Point | 1173 °F (EPA, 1998) 634 °C 1173°F |
Physical Description | Potassium cyanide appears as white amorphous lumps or a crystalline mass with a faint odor of bitter almonds. Density 1.52 g / cm3 Toxic by skin absorption through open wounds, by ingestion. Heating to decomposition produces toxic fumes. Used for gold and silver extraction, in chemical analysis, to make other chemicals, and as an insecticide. Potassium cyanide solution is a clear colorless aqueous solution with a faint odor of bitter almonds. Can contain up to 50 g of potassium cyanide per 100 g of water at room temperature. DryPowder; OtherSolid; PelletsLargeCrystals HYGROSCOPIC CRYSTALS OR SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR. ODOURLESS WHEN DRY. White, granular or crystalline solid with a faint, almond-like odor. White, granular or crystalline solid. |
Description | Potassium cyanide appears as white amorphous lumps or a crystalline mass with a faint odor of bitter almonds. Density 1.52 g / cm3 Toxic by skin absorption through open wounds, by ingestion. Heating to decomposition produces toxic fumes. Used for gold and silver extraction, in chemical analysis, to make other chemicals, and as an insecticide. Potassium cyanide is a cyanide salt containing equal numbers of potassium cations and cyanide anions. It has a role as an EC 1.9.3.1 (cytochrome c oxidase) inhibitor, an EC 1.15.1.1 (superoxide dismutase) inhibitor and a neurotoxin. It is a cyanide salt, a one-carbon compound and a potassium salt. Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes. |
Shelf Life | In air, it is gradually decomp on exposure to carbon dioxide and moisture. |
Solubility | 72 % at 77° F (NIOSH, 2016) 11.06 M Sol in 2 parts cold, 1 part boiling water Sol in 2 parts glycerol 100 g/100 cc hot water above 176 °F Sol in 25 parts methanol 4.55 g/100 g anhydrous liq ammonia @ -33.9 °C 4.91 g/100 g methanol @ 19.5 °C 0.57 g/100 g ethanol @ 19.5 °C 146 g/l formamide @ 25 °C 41 g/100 g hydroxylamine @ 17.5 °C 24.24 g/100 g glycerol of specific gravity 1.2561 @ 15.5 °C 0.73 g/l phosphorus oxychloride soln @ 20 °C 0.017 g/100 g liq sulfur dioxide @ 0 °C 0.22 g/100 g dimethylformamide @ 25 °C Solubility in water, g/l at 25 °C: 716 (freely soluble) (77°F): 72% |
Synonyms | Cyanide, Potassium Potassium Cyanide Potassium Cyanide (K(14)CN) Potassium Cyanide (K(C(15)N)) |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
PubChem Compound | 2724104 |
Last Modified | Nov 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume